Cas no 2171605-14-2 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid
• CAS No: 2171605-14-2
• MF: C₂₆H₂₂N₄O₅
• MW: 470.476686000824
• CID: 6512485
• PubChem ID: 165540745
• Update Time: 2025-10-18

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid
• 2171605-14-2
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidin-5-yl}formamido)pent-4-ynoic acid
• EN300-1500400

• Inchi： 1S/C26H22N4O5/c1-2-7-22(25(32)33)30-24(31)16-12-27-23(28-13-16)14-29-26(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-13,21-22H,7,14-15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： TXJTZNLXOORGIU-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CC(=CN=1)C(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.15901982g/mol
• Monoisotopic Mass: 470.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic Acid (CAS No. 2171605-14-2)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid, identified by its CAS number 2171605-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)pent-4-ynoic acid is characterized by its intricate arrangement of functional groups, including a pyrimidine core, a fluorene moiety, and an acetylenic group. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluoren-9-yl group in this compound suggests potential applications in targeted therapy due to its ability to enhance molecular recognition and binding affinity. Additionally, the methoxycarbonyl and formamido functionalities provide opportunities for further chemical modifications, enabling the design of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-(2-(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin}-5 -yl}formamido)pent -4 -ynoic acid is its potential as a scaffold for drug discovery. The pyrimidine ring is a common pharmacophore in many bioactive molecules, and its incorporation into this compound suggests that it may interact with biological targets in a manner similar to other known drugs. This has led to investigations into its effects on enzymes and receptors involved in disease processes.

The acetylenic group at the pentanoic acid moiety adds another layer of complexity to the compound's structure. Acetylenes are known for their ability to participate in various chemical reactions, including cycloadditions and metal-catalyzed couplings, which can be exploited to synthesize more complex derivatives. This flexibility makes 2-(2-(9H-fluoren -9 -yl)methoxycarbonyl}amino)methylpyrimidin -5 -yl}formamido)pent -4 -ynoic acid a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have begun to explore the pharmacological profile of this compound. Initial investigations suggest that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The combination of the fluorene and pyrimidine moieties appears to enhance binding affinity to target proteins, potentially leading to more effective therapeutic outcomes. Additionally, the compound's ability to cross cell membranes may make it suitable for oral administration, which would be advantageous for patient compliance.

The synthesis of 2-(2-(9H-fluoren -9 -yl)methoxycarbonyl}amino)methylpyrimidin}-5 -yl}formamido)pent -4 -ynoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological testing.

The potential applications of this compound extend beyond oncology. Researchers are also investigating its effects on inflammatory pathways and neurodegenerative diseases. The pyrimidine core is known to interact with various signaling molecules, suggesting that it may modulate processes such as cytokine production and neurotransmitter release. These findings could open up new avenues for treating conditions like rheumatoid arthritis or Alzheimer's disease.

In conclusion, 2-(2-(9H-fluoren -9 -yl)methoxycarbonyl}amino)methylpyrimidin}-5 -yl}formamido)pent -4 -ynoic acid (CAS No. 2171605-14-2) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues, we can expect more insights into its mechanisms of action and clinical applications.